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Compound of Interest

Compound Name: 4-Chlorophenylacetic acid

Cat. No.: B131930 Get Quote

An In-depth Technical Guide to 4-Chlorophenylacetic Acid: Chemical Properties, Structure,

and Applications

Introduction
4-Chlorophenylacetic acid (4-CPA), a halogenated derivative of phenylacetic acid, is a

molecule of significant interest in pharmaceutical and agrochemical research. It serves as a

versatile intermediate in the synthesis of various bioactive molecules, including non-steroidal

anti-inflammatory drugs (NSAIDs).[1] Notably, it has been investigated for its potential

anticancer properties, particularly in the context of hormone-sensitive cancers.[2][3] This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, relevant experimental protocols, and its role as a modulator of biological pathways

for researchers, scientists, and drug development professionals.

Chemical Structure and Identification
4-Chlorophenylacetic acid is a monocarboxylic acid where an acetic acid molecule is

substituted with a 4-chlorophenyl group on one of the methyl hydrogens.[4] This structure

imparts specific reactivity and biological activity to the molecule.

Structural Identifiers:

IUPAC Name: 2-(4-chlorophenyl)acetic acid[4]
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CAS Number: 1878-66-6[2][4]

SMILES:OC(=O)Cc1ccc(Cl)cc1[5]

InChI:InChI=1S/C8H7ClO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)[6]

InChIKey:CDPKJZJVTHSESZ-UHFFFAOYSA-N[5][6]

Physicochemical Properties
The quantitative physicochemical properties of 4-Chlorophenylacetic acid are summarized in

the table below. These properties are crucial for its handling, formulation, and application in

various experimental settings.

Property Value Reference(s)

Molecular Formula C₈H₇ClO₂ [1][4][7]

Molecular Weight 170.59 g/mol [1][4][7]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 102 - 107 °C [2][5][7][8]

Boiling Point 241.44 °C (estimate) [7]

pKa (at 25°C) 4.19 [3][9]

Solubility
Soluble in ethanol (100

mg/mL) and DMSO.
[3][10]

Biological Activity and Signaling Pathways
4-Chlorophenylacetic acid has been identified as a compound with potent biological effects,

most notably as an antitumor agent.[2] Its primary mechanism of action is often cited as the

inhibition of aromatase and antagonism of estrogen signaling, which is a critical pathway in the

proliferation of estrogen-sensitive breast cancers.[5][10]

Aromatase Inhibition Pathway
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Aromatase (cytochrome P450 19A1) is the key enzyme responsible for the final step of

estrogen biosynthesis, converting androgens (e.g., testosterone and androstenedione) into

estrogens (e.g., estradiol and estrone).[4][11] In estrogen receptor-positive (ER+) breast

cancers, estrogen binds to the estrogen receptor, promoting tumor cell proliferation.[7]

Aromatase inhibitors block this estrogen production, thereby depriving cancer cells of their

primary growth signal, which can lead to cell cycle arrest and apoptosis.[2][10]

It is important to note that while 4-CPA is commercially described as a potent aromatase

inhibitor, one in vivo study using MMTV-aromatase transgenic mice found that 4-CPA inhibited

estrogen-responsive tumor formation without altering aromatase levels or activity, suggesting

that its anticancer effects may proceed through alternative mechanisms in certain contexts.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.clinpgx.org/pathway/PA145011117
https://en.wikipedia.org/wiki/Aromatase_inhibitor
https://www.clinpgx.org/pathway/PA145011120
https://pubmed.ncbi.nlm.nih.gov/14633737/
https://aacrjournals.org/cancerres/article/63/22/8037/510747/Signaling-Pathways-of-Apoptosis-Activated-by
https://pubmed.ncbi.nlm.nih.gov/17215075/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Androgens
(e.g., Testosterone)

Aromatase Enzyme
(CYP19A1)

Substrate

Estrogens
(e.g., Estradiol)

Conversion

Estrogen Receptor
(ER)

Binding & Activation

4-Chlorophenylacetic Acid
(Aromatase Inhibitor)

Inhibition

Cell Cycle Arrest
& Apoptosis

Tumor Cell
Proliferation

Stimulation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare 30-70% H₂SO₄

solution in reactor

Slowly add p-Chlorobenzyl
Cyanide at 90-150 °C

Heat and reflux mixture
until nitrile content < 1-5%

Remove residual nitrile and
impurities via steam stripping

Cool reaction mixture
to 20-40 °C to precipitate crystals

Filter the crude product and
wash with water (1-3 times)

Dry the purified product
under vacuum

Obtain final product:
4-Chlorophenylacetic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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